Cas no 6310-09-4 (2-Acetyl-5-chlorothiophene)

• Product Name: 2-Acetyl-5-chlorothiophene
• CAS No: 6310-09-4
• MF: C₆H₅ClOS
• MW: 160.621299505234
• MDL: MFCD00005444
• CID: 46620
• PubChem ID: 80572
• Update Time: 2025-04-18

2-Acetyl-5-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-chlorothiophene
• 5-Chloro-2-acetylthiophen
• 1-(5-chlorothiophen-2-yl)ethanone
• 1-(5-Chloro-2-thienyl)ethanone
• 2-Acetyl-5-chlorothiophene, 99%
• F0001-1715
• DTXSID70212436
• 5-Chlor-2-acetyl thiophen
• MFCD00005444
• J-507699
• 5-Chloro-2-acetyl thiophen
• Ketone, 5-chloro-2-thienyl methyl
• 2-Chloro-5-acetylthiophene
• Z56820418
• 1-(5-chlorothien-2-yl)ethanone
• PB11578
• AI-942/40232791
• STR03221
• EINECS 228-630-3
• 5-Chloro-2-acetylthiophene
• 1-(5-Chloro-2-thienyl)ethan-1-one
• 631-09-4
• SCHEMBL3492
• CS-W019588
• NSC 43020
• FS-1022
• AKOS000119493
• NS00035293
• AC-28052
• 1-(5-chloro-thiophen-2-yl)-ethanone
• 1-(5-chlorothiophen-2-yl)ethan-1-one
• BA 11044
• Ethanone, 1-(5-chloro-2-thienyl)-
• EN300-16904
• AM20100558
• 6310-09-4
• AI3-15902
• BIDD:GT0171
• 5-17-09-00391 (Beilstein Handbook Reference)
• NSC-43020
• A15990
• NSC43020
• HSG32J5KRT
• BRN 0113936
• FT-0660482
• 5-Chloro-2-thienyl methyl ketone
• 1-(5-chloro-2-thienyl)-1-ethanone
• FT-0610960
• InChI=1/C6H5ClOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H
• DB-306597
• A1471
• STK400315
• DB-020328
• DTXCID70134927

• MDL： MFCD00005444
• Inchi： 1S/C6H5ClOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
• InChI Key： HTZGPEHWQCRXGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=O)S1
• BRN： 113936

Computed Properties

• Exact Mass: 159.97500
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: solid
• Density: 1.3240 (estimate)
• Melting Point: 45.0 to 48.0 deg-C
• Boiling Point: 118°C/17mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: 1.559
• PSA: 45.31000
• LogP: 2.60410
• Sensitiveness: Light Sensitive
• Solubility: Not determined

2-Acetyl-5-chlorothiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25
• RTECS：OB1745000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1